10-(Hydroxymethyl)anthracene-9-carbaldehyde

• CAS RN: 71774-88-4
• Molecular Formula: C16H12O2
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 10-(hydroxymethyl)anthracene-9-carbaldehyde
• InChI: InChI=1S/C16H12O2/c17-9-15-11-5-1-2-6-12(11)16(10-18)14-8-4-3-7-13(14)15/h1-9,18H,10H2
• InChI Key: RNSSXMLLVVEBBV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=C2C=O)CO

Description

10-(Hydroxymethyl)anthracene-9-carbaldehyde is a chemical compound with the molecular formula C16H12O2. It has an average mass of 236.265 Da and a monoisotopic mass of 236.083725 Da.

Synthesis Analysis

The synthesis of 10-(Hydroxymethyl)anthracene-9-carbaldehyde could potentially be achieved by modifying the synthesis process of similar compounds. For instance, 9-Anthracenemethanol, a derivative of anthracene with a hydroxymethyl group attached to the 9-position, can be prepared by hydrogenation of 9-anthracenecarboxaldehyde.

Molecular Structure Analysis

The molecular structure of 10-(Hydroxymethyl)anthracene-9-carbaldehyde consists of a hydroxymethyl group (CH2OH) attached to the 10-position of the anthracene-9-carbaldehyde molecule.

Synthesis routes and methods

Procedure details

To a solution of 500 mg. of the product of Example 1 in 50 ml. of anhydrous ether maintaining at -45° C. is added dropwise a solution of 0.060 ml. of boron trifluoride in 2.0 ml. of anhydrous ether. The reaction mixture is stirred at -45° C. for 10 minutes and then allowed to warm to -30° C. in 5 minutes. The reaction mixture is poured into a mixture of 20 ml. of cool saturated sodium bicarbonate solution and 30 ml. of ether. The ethereal solution is washed with an additional 20 ml. of saturated sodium bicarbonate solution, dried over anhydrous sodium sulfate and filtered. The ether is removed to provide a yellow solid. The solid is recrystallized from acetonitrile to give 259 mg. of the desired product as yellow crystals, mp. 182°-184° C.